N'~2~,N'~5~-bis(3-ethoxybenzylidene)-2,5-furandicarbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'~2~,N'~5~-bis(3-ethoxybenzylidene)-2,5-furandicarbohydrazide (abbreviated as EBFH) is a synthetic compound with potential applications in various fields of science. EBFH is a derivative of furan and is synthesized through a condensation reaction between 3-ethoxybenzaldehyde and furan-2,5-dicarbohydrazide.
Mechanism of Action
The exact mechanism of action of N'~2~,N'~5~-bis(3-ethoxybenzylidene)-2,5-furandicarbohydrazide is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes and proteins, leading to the suppression of cancer cell growth and inflammation. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-cancer, anti-bacterial, and anti-inflammatory properties. In cancer cells, this compound induces apoptosis through the activation of caspases, leading to the suppression of tumor growth. In bacterial cells, this compound inhibits the activity of certain enzymes, leading to the inhibition of bacterial growth. Inflammation is also suppressed by this compound through the inhibition of certain proteins and enzymes.
Advantages and Limitations for Lab Experiments
One advantage of using N'~2~,N'~5~-bis(3-ethoxybenzylidene)-2,5-furandicarbohydrazide in lab experiments is its ease of synthesis. This compound can be synthesized through a simple one-pot reaction, making it a cost-effective and efficient building block for the synthesis of other organic compounds. However, one limitation of using this compound is its low solubility in water, which can limit its application in certain experiments.
Future Directions
There are several future directions for the research and development of N'~2~,N'~5~-bis(3-ethoxybenzylidene)-2,5-furandicarbohydrazide. One direction is the synthesis of this compound derivatives with enhanced properties such as solubility and bioactivity. Another direction is the application of this compound in the synthesis of functional materials such as metal-organic frameworks for catalysis and gas storage. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of science.
Synthesis Methods
N'~2~,N'~5~-bis(3-ethoxybenzylidene)-2,5-furandicarbohydrazide is synthesized through a simple one-pot condensation reaction between 3-ethoxybenzaldehyde and furan-2,5-dicarbohydrazide in the presence of a catalyst. The reaction is carried out in an organic solvent such as ethanol or methanol under reflux at a temperature of 60-80°C for several hours. The product is then purified through recrystallization to obtain a pure crystalline compound.
Scientific Research Applications
N'~2~,N'~5~-bis(3-ethoxybenzylidene)-2,5-furandicarbohydrazide has shown potential applications in various fields of science, including chemistry, biology, and material science. In chemistry, this compound can be used as a building block for the synthesis of other organic compounds. In biology, this compound has been shown to exhibit anti-cancer, anti-bacterial, and anti-inflammatory properties. In material science, this compound can be used as a precursor for the synthesis of functional materials such as polymers and metal-organic frameworks.
properties
IUPAC Name |
2-N,5-N-bis[(E)-(3-ethoxyphenyl)methylideneamino]furan-2,5-dicarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N4O5/c1-3-31-19-9-5-7-17(13-19)15-25-27-23(29)21-11-12-22(33-21)24(30)28-26-16-18-8-6-10-20(14-18)32-4-2/h5-16H,3-4H2,1-2H3,(H,27,29)(H,28,30)/b25-15+,26-16+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNIAHDIRBAQPKY-RYQLWAFASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C=NNC(=O)C2=CC=C(O2)C(=O)NN=CC3=CC(=CC=C3)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=CC(=C1)/C=N/NC(=O)C2=CC=C(O2)C(=O)N/N=C/C3=CC(=CC=C3)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.